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Compound of Interest

Compound Name: 8-Bromo-2-methoxyquinoline

Cat. No.: B179713 Get Quote

An In-depth Technical Guide to 8-Bromo-2-
methoxyquinoline
This technical guide provides a comprehensive overview of the chemical and physical

properties of 8-Bromo-2-methoxyquinoline. It is intended for researchers, scientists, and drug

development professionals who are interested in the synthesis, characterization, and potential

applications of this heterocyclic compound.

Core Chemical and Physical Data
8-Bromo-2-methoxyquinoline is a halogenated derivative of methoxyquinoline. The presence

of the bromine atom and the methoxy group on the quinoline core significantly influences its

physicochemical properties and reactivity.
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Property Value

Molecular Formula C₁₀H₈BrNO

Molecular Weight 238.08 g/mol [1]

CAS Number 146564-18-3[1]

Predicted Boiling Point 312.6 ± 22.0 °C[1]

Predicted Density 1.516 ± 0.06 g/cm³[1]

Predicted pKa 0.53 ± 0.50[1]

Experimental Protocols
While a specific, peer-reviewed synthesis protocol for 8-Bromo-2-methoxyquinoline is not

readily available in the current literature, a plausible methodology can be adapted from

established procedures for structurally similar compounds, such as the synthesis of 5-bromo-8-

methoxyquinoline[2].

Proposed Synthesis of 8-Bromo-2-methoxyquinoline
This proposed protocol describes the electrophilic bromination of 2-methoxyquinoline.

Materials and Reagents:

2-methoxyquinoline

Bromine (Br₂)

Dichloromethane (CH₂Cl₂)

Chloroform (CHCl₃)

5% Sodium Bicarbonate (NaHCO₃) solution

Anhydrous Sodium Sulfate (Na₂SO₄)

Ethyl Acetate
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Hexane

Procedure:

A solution of 2-methoxyquinoline (1 equivalent) is prepared in distilled dichloromethane

(CH₂Cl₂) in a round-bottom flask, protected from light.

A solution of bromine (1.1 equivalents) in chloroform is added dropwise to the 2-

methoxyquinoline solution over a period of 10 minutes at ambient temperature.

The reaction mixture is stirred for 48 hours, and the progress is monitored by Thin Layer

Chromatography (TLC)[2].

Upon completion of the reaction, the organic layer is washed three times with a 5% sodium

bicarbonate solution to neutralize any remaining acid[2].

The organic layer is then dried over anhydrous sodium sulfate and the solvent is removed

under reduced pressure to yield the crude product[2].

The crude 8-Bromo-2-methoxyquinoline is purified by column chromatography on a short

alumina column, eluting with a 1:3 mixture of ethyl acetate and hexane to yield the final

product[2].

Potential Biological Activity
Derivatives of bromo- and methoxy-substituted quinolines have demonstrated a range of

biological activities. Notably, various substituted quinolines have been investigated for their

potential as anticancer agents[3][4]. Research has shown that certain 8-substituted quinolines,

including those with hydroxyl and methoxy groups, exhibit inhibitory effects against human

cancer cell lines such as HT29 (adenocarcinoma), HeLa (cervical cancer), and C6

(glioblastoma)[4]. The specific biological targets and therapeutic applications of 8-Bromo-2-
methoxyquinoline, however, warrant further investigation.

Visualized Workflows
The following diagrams illustrate a proposed synthesis and purification workflow, as well as a

logical workflow for the characterization of 8-Bromo-2-methoxyquinoline.
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Synthesis and Purification Workflow for 8-Bromo-2-methoxyquinoline

Synthesis

Workup

Purification

2-methoxyquinoline in CH2Cl2

Add Bromine in CHCl3

Stir at Room Temperature (48h)

Wash with 5% NaHCO3

Reaction Complete (TLC)

Dry with Na2SO4

Concentrate in vacuo

Alumina Column Chromatography
(EtOAc/Hexane)

Pure 8-Bromo-2-methoxyquinoline
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Synthesis and Purification Workflow
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Physicochemical Characterization Workflow

Spectroscopic Analysis

Physical Property Determination

Synthesized 8-Bromo-2-methoxyquinoline

1H and 13C NMR Spectroscopy Mass Spectrometry (MS) Infrared (IR) Spectroscopy

Melting Point Determination Purity Analysis (e.g., HPLC)Structural Confirmation

Structural Elucidation Molecular Weight Verification Functional Group Identification

Compile Data Sheet
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Physicochemical Characterization Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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